Cas no 62403-82-1 (Thiophene, 2-methyl-5-nitro-3-phenyl-)

• Product name: Thiophene, 2-methyl-5-nitro-3-phenyl-
• CAS No: 62403-82-1
• MF: C₁₁H₉NO₂S
• MW: 219.259661436081
• CID: 445969
• PubChem ID: 12323252

Thiophene, 2-methyl-5-nitro-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-methyl-5-nitro-3-phenyl-
• 2-methyl-5-nitro-3-phenylthiophene
• DTXSID60488946
• 62403-82-1

• Inchi： InChI=1S/C11H9NO2S/c1-8-10(7-11(15-8)12(13)14)9-5-3-2-4-6-9/h2-7H,1H3
• InChI Key： WTEHYVWCRPOMQO-UHFFFAOYSA-N
• SMILES： CC1=C(C=C(S1)[N+](=O)[O-])C2=CC=CC=C2

Computed Properties

• Exact Mass: 219.03547
• Monoisotopic Mass: 219.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 74.1Ų

Experimental Properties

• PSA: 43.14